Cas no 2228558-17-4 (5-fluoro-2-(oxiran-2-yl)methylpyridine)
5-fluoro-2-(oxiran-2-yl)methylpyridine Chemical and Physical Properties
Names and Identifiers
-
- 5-fluoro-2-(oxiran-2-yl)methylpyridine
- EN300-1815733
- 2228558-17-4
- 5-fluoro-2-[(oxiran-2-yl)methyl]pyridine
-
- Inchi: 1S/C8H8FNO/c9-6-1-2-7(10-4-6)3-8-5-11-8/h1-2,4,8H,3,5H2
- InChI Key: FMUMJQDVWZWIKN-UHFFFAOYSA-N
- SMILES: FC1=CN=C(C=C1)CC1CO1
Computed Properties
- Exact Mass: 153.058992041g/mol
- Monoisotopic Mass: 153.058992041g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 25.4Ų
5-fluoro-2-(oxiran-2-yl)methylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1815733-0.05g |
5-fluoro-2-[(oxiran-2-yl)methyl]pyridine |
2228558-17-4 | 0.05g |
$647.0 | 2023-09-19 | ||
| Enamine | EN300-1815733-0.1g |
5-fluoro-2-[(oxiran-2-yl)methyl]pyridine |
2228558-17-4 | 0.1g |
$678.0 | 2023-09-19 | ||
| Enamine | EN300-1815733-0.25g |
5-fluoro-2-[(oxiran-2-yl)methyl]pyridine |
2228558-17-4 | 0.25g |
$708.0 | 2023-09-19 | ||
| Enamine | EN300-1815733-0.5g |
5-fluoro-2-[(oxiran-2-yl)methyl]pyridine |
2228558-17-4 | 0.5g |
$739.0 | 2023-09-19 | ||
| Enamine | EN300-1815733-1.0g |
5-fluoro-2-[(oxiran-2-yl)methyl]pyridine |
2228558-17-4 | 1g |
$1643.0 | 2023-06-01 | ||
| Enamine | EN300-1815733-2.5g |
5-fluoro-2-[(oxiran-2-yl)methyl]pyridine |
2228558-17-4 | 2.5g |
$1509.0 | 2023-09-19 | ||
| Enamine | EN300-1815733-5.0g |
5-fluoro-2-[(oxiran-2-yl)methyl]pyridine |
2228558-17-4 | 5g |
$4764.0 | 2023-06-01 | ||
| Enamine | EN300-1815733-10.0g |
5-fluoro-2-[(oxiran-2-yl)methyl]pyridine |
2228558-17-4 | 10g |
$7065.0 | 2023-06-01 | ||
| Enamine | EN300-1815733-1g |
5-fluoro-2-[(oxiran-2-yl)methyl]pyridine |
2228558-17-4 | 1g |
$770.0 | 2023-09-19 | ||
| Enamine | EN300-1815733-5g |
5-fluoro-2-[(oxiran-2-yl)methyl]pyridine |
2228558-17-4 | 5g |
$2235.0 | 2023-09-19 |
5-fluoro-2-(oxiran-2-yl)methylpyridine Related Literature
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
Additional information on 5-fluoro-2-(oxiran-2-yl)methylpyridine
Introduction to 5-fluoro-2-(oxiran-2-yl)methylpyridine (CAS No: 2228558-17-4)
5-fluoro-2-(oxiran-2-yl)methylpyridine, identified by its Chemical Abstracts Service (CAS) number 2228558-17-4, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic organic molecule features a pyridine core substituted with a fluoro group and an oxirane (epoxide) moiety, making it a versatile intermediate in the synthesis of various bioactive molecules. The presence of the fluoro group enhances the compound's metabolic stability and binding affinity, while the oxirane ring provides a reactive handle for further functionalization.
The compound's structural attributes position it as a valuable building block in medicinal chemistry, particularly in the development of novel therapeutic agents. The pyridine ring is a common pharmacophore in many drugs, contributing to interactions with biological targets such as enzymes and receptors. The fluoro substitution at the 5-position is particularly noteworthy, as fluorine atoms are frequently incorporated into pharmaceuticals to improve pharmacokinetic properties, including bioavailability and duration of action.
The oxirane group in 5-fluoro-2-(oxiran-2-yl)methylpyridine introduces reactivity that can be exploited for the introduction of additional functional groups, enabling the construction of more complex molecular architectures. This feature is particularly useful in synthetic chemistry where selective modifications are required. The compound's potential applications span across multiple therapeutic areas, including oncology, neurology, and anti-inflammatory treatments.
Recent advancements in computational chemistry and high-throughput screening have highlighted the importance of fluorinated heterocycles in drug design. Studies have demonstrated that compounds containing fluoro-pyridine motifs often exhibit improved binding affinities to biological targets compared to their non-fluorinated counterparts. This trend has spurred interest in developing new synthetic routes to access such derivatives efficiently.
In the context of modern drug discovery, 5-fluoro-2-(oxiran-2-yl)methylpyridine serves as a critical intermediate for generating libraries of compounds for screening. Its structural flexibility allows for rapid diversification of molecular structures, facilitating the identification of lead compounds with desired pharmacological profiles. The oxirane ring can be opened under controlled conditions to introduce various substituents, including amines, alcohols, and carboxylic acids, thereby expanding the chemical space accessible for drug development.
The synthesis of 5-fluoro-2-(oxiran-2-yl)methylpyridine typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include halogenation of pyridine derivatives followed by nucleophilic substitution or metal-catalyzed cross-coupling reactions to introduce the fluoro group. The introduction of the oxirane moiety is commonly achieved through epoxidation reactions or direct functionalization of existing double bonds.
The compound's reactivity also makes it a candidate for exploring new synthetic methodologies. For instance, transition metal-catalyzed reactions can be employed to functionalize both the pyridine and oxirane moieties simultaneously, leading to highly decorated molecular structures. Such approaches are particularly valuable in generating complex scaffolds that mimic natural products or known bioactive molecules.
Efforts to optimize synthetic routes have led to greener and more efficient methods for producing 5-fluoro-2-(oxiran-2-yl)methylpyridine. Solvent-free conditions and catalytic amounts of transition metals have been explored to minimize waste and energy consumption. Additionally, biocatalytic approaches using enzymes have shown promise in selectively modifying specific positions within the molecule without affecting other sensitive functionalities.
The pharmacological potential of derivatives derived from 5-fluoro-2-(oxiran-2-yl)methylpyridine has been extensively studied in recent years. Preclinical data suggest that certain analogs exhibit potent activity against various disease targets. For example, modifications at the oxirane ring have been shown to influence receptor binding kinetics, while fluorination at different positions can modulate metabolic clearance rates.
The role of computational modeling in understanding the structure-activity relationships (SAR) of this compound class cannot be overstated. Molecular docking studies combined with quantum mechanical calculations have provided insights into how subtle changes in the molecular structure affect binding affinity and selectivity. These computational tools are indispensable in guiding experimental efforts toward optimizing lead compounds.
In conclusion, 5-fluoro-2-(oxiran-2-yl)methylpyridine (CAS No: 2228558-17-4) represents a fascinating compound with broad applications in pharmaceutical research and drug development. Its unique structural features make it an excellent candidate for generating novel bioactive molecules through both traditional synthetic methods and emerging technologies such as flow chemistry and biocatalysis.
2228558-17-4 (5-fluoro-2-(oxiran-2-yl)methylpyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)